3-(4-benzoyl-1-piperazinyl)-1-(4-nitrophenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-(4-benzoylpiperazin-1-yl)-1-(4-nitrophenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C21H20N4O5/c26-19-14-18(21(28)24(19)16-6-8-17(9-7-16)25(29)30)22-10-12-23(13-11-22)20(27)15-4-2-1-3-5-15/h1-9,18H,10-14H2
• InChI Key: RBPHXNPVMSXPBP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2CC(=O)N(C2=O)C3=CC=C(C=C3)[N+](=O)[O-])C(=O)C4=CC=CC=C4
• Molecular Formula: C21H20N4O5
• Molecular Weight: 408.4 g/mol

Description

3-(4-benzoyl-1-piperazinyl)-1-(4-nitrophenyl)-2,5-pyrrolidinedione, commonly known as BNPP, is a chemical compound that has been extensively studied in scientific research for its potential therapeutic applications. BNPP belongs to the class of pyrrolidinedione derivatives and has been found to exhibit a wide range of pharmacological activities.

Mechanism of Action

The exact mechanism of action of BNPP is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of DNA and RNA synthesis, as well as the disruption of cellular membranes.
Biochemical and physiological effects:
BNPP has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. BNPP has also been found to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using BNPP in lab experiments is its ability to cross the blood-brain barrier, making it a potential drug delivery agent for the treatment of neurological disorders. However, one of the limitations of using BNPP in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for the study of BNPP. One area of research could be the development of new drug delivery systems using BNPP as a carrier molecule. Another area of research could be the investigation of BNPP's potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies could be conducted to elucidate the exact mechanism of action of BNPP and to identify potential new therapeutic targets.

Scientific Research Applications

BNPP has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been found to exhibit antibacterial, antifungal, antiviral, and anticancer properties. BNPP has also been studied for its potential use as a drug delivery agent due to its ability to cross the blood-brain barrier.